1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 2-(1-adamantyl)-1-[4-[4-nitro-2-(trifluoromethyl)phenyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H28F3N3O3/c24-23(25,26)19-10-18(29(31)32)1-2-20(19)27-3-5-28(6-4-27)21(30)14-22-11-15-7-16(12-22)9-17(8-15)13-22/h1-2,10,15-17H,3-9,11-14H2
• InChI Key: MAFIPOYIVXJXIL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])C(F)(F)F)C(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H28F3N3O3
• Molecular Weight: 451.5 g/mol

Description

1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine, also known as A-401, is a chemical compound that has been widely studied for its potential applications in scientific research. A-401 is a piperazine derivative that has shown promise as a selective serotonin reuptake inhibitor (SSRI) and has been investigated for its potential use in treating depression, anxiety, and other psychiatric disorders.

Mechanism of Action

The mechanism of action of 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine involves its ability to selectively inhibit the serotonin transporter. The serotonin transporter is responsible for the reuptake of serotonin into presynaptic neurons, which can lead to a decrease in the levels of serotonin in the synaptic cleft. By inhibiting this transporter, 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine increases the levels of serotonin in the synaptic cleft, which can lead to an improvement in mood and a reduction in anxiety.
Biochemical and Physiological Effects:
1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine has been shown to have a number of biochemical and physiological effects. In animal studies, 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine has been shown to increase the levels of serotonin in the brain, which can lead to an improvement in mood and a reduction in anxiety. 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine has also been shown to have anxiolytic effects in animal models of anxiety, and has been shown to reduce the symptoms of depression in animal models of depression.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine is its selectivity for the serotonin transporter, which makes it a potentially useful tool for studying the role of serotonin in the brain. 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine has also been shown to have good pharmacokinetic properties, which make it suitable for use in animal studies. However, one of the limitations of 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine is its relatively low potency compared to other SSRIs, which may limit its usefulness in certain experimental settings.

Future Directions

There are a number of future directions for research on 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine. One area of interest is the development of more potent and selective inhibitors of the serotonin transporter, which could lead to the development of more effective treatments for depression and anxiety. Another area of interest is the study of the long-term effects of 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine on the brain, including its potential for neuroprotection and neuroregeneration. Additionally, the use of 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine in combination with other drugs, such as other SSRIs or psychoactive substances, could be explored as a potential treatment for psychiatric disorders.

Scientific Research Applications

1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine has been studied extensively for its potential use as an SSRI. SSRIs are a class of drugs that are commonly used to treat depression, anxiety, and other psychiatric disorders. 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine has shown promise as a selective and potent inhibitor of the serotonin transporter, which is responsible for the reuptake of serotonin into presynaptic neurons. By inhibiting this transporter, 1-(1-adamantylacetyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine increases the levels of serotonin in the synaptic cleft, which can lead to an improvement in mood and a reduction in anxiety.